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Compound of Interest

Magnesium 2-hydroxypropanoate
Compound Name:

trihydrate
CAS No.: 1220086-24-7
Cat. No.: B1145714

Get Quote

Executive Summary

Magnesium 2-hydroxypropanoate trihydrate (commonly Magnesium Lactate Trihydrate) is a
critical pharmaceutical excipient and mineral supplement. Its utility in solid-dosage forms is
governed by its hydration state and thermal stability profile. This guide provides a
comprehensive technical analysis of its thermal decomposition, offering researchers a
mechanistic understanding of its dehydration kinetics, anhydrous stability window, and
oxidative degradation pathways.

Physicochemical Characterization

Before analyzing thermal behavior, the structural identity of the material must be established to
ensure data validity.

¢ |[UPAC Name: Magnesium 2-hydroxypropanoate trihydrate[1]
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e Chemical Formula:
¢ Molecular Weight: 256.49 g/mol (Theoretical)
o Coordination Geometry: The

center is typically coordinated by oxygen atoms from the carboxylate group and the hydroxyl
group of the lactate ligand, with water molecules filling the coordination sphere to form a
distorted octahedral geometry.

Stoichiometric Baseline

To validate Thermogravimetric Analysis (TGA) data, the theoretical mass loss must be
calculated as a reference standard:

Component Molecular Weight ( g/mol ) Mass Fraction (%)
Trihydrate (Intact) 256.49 100.00%
Anhydrous Mg(Lactate) 202.44 78.93%

Water of Crystallization (
54.05 21.07%

)

Final Residue (MgO) 40.30 15.71%

Technical Insight: Any deviation in TGA mass loss > +2% from the 21.07% water loss
benchmark indicates either surface moisture adsorption (excess mass) or partial lattice collapse

(reduced mass) prior to analysis.

Thermal Decomposition Profile
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The thermal breakdown of Magnesium Lactate Trihydrate occurs in three distinct stages. The
following data is synthesized from standard behavior of alkaline earth carboxylates and specific
material properties.

Stage I: Dehydration (The Endothermic Event)

e Temperature Range:
 Phenomenon: Stepwise release of the three water molecules.
e Mechanism:
o DSC Signature: Broad endothermic peak centered between
.[2] The peak shape is heavily dependent on the partial pressure of water vapor (

) in the crucible.

Stage II: Anhydrous Stability Plateau

o Temperature Range:

o Characteristics: The anhydrous salt is thermally stable in this region. No significant mass
loss is observed.

« Criticality: This is the "safe processing window" for hot-melt extrusion or high-friction tableting
processes.

Stage lll: Oxidative Decomposition & Pyrolysis

o Temperature Range:

(Onset)

e Phenomenon: Breakdown of the organic lactate ligand.
¢ Mechanism (Air):

e Mechanism (Inert
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): Decomposition often proceeds via a carbonate intermediate (
), which subsequently decarbonates to

at higher temperatures (

).

o Evolved Gases: Acetaldehyde, Carbon Monoxide, Ketones.

Visualization: Decomposition Pathway

Mg(Lact)2 - 3H20 -21.1% Mass Dehydration > Anhydrous Mg(Lact)2

(60-150°C) (Meta-stable)

Ligand Pyrolysis

> (>260°C)

(Crystalline Solid)

Click to download full resolution via product page

Caption: Thermal transformation pathway of Magnesium Lactate Trihydrate from hydrated
crystal to oxide residue.

Kinetic Analysis Methodology

To predict shelf-life or process stability, kinetic parameters (Activation Energy

) must be derived. Single-heating rate methods are insufficient for complex dehydration steps.

Recommended Model: Isoconversional (Model-Free)

Use the Friedman or Flynn-Wall-Ozawa (FWO) methods, which do not assume a reaction
mechanism.

The FWO Equation:

e : Heating rate (K/min)
 : Degree of conversion (0 to 1)

e : Temperature at conversion
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Experimental Requirement: Perform TGA at minimum four different heating rates (e.g., 2, 5, 10,
20 K/min). Plot

vs
for specific

values (e.g.,

for dehydration midpoint). The slope yields

13114]

Experimental Protocols (Self-Validating)

Reliable thermal data requires strict control of the sample environment. The following protocols
ensure reproducibility.

Protocol A: Thermogravimetric Analysis (TGA)

Objective: Determine precise dehydration onset and stoichiometry.

Crucible Selection: Use Alumina (

) pans.

o Why: Aluminum pans may melt (

) if the run goes to high temperatures for residue analysis.

Atmosphere: Nitrogen (

) purge at 50 mL/min.

o Why: Prevents oxidative combustion from masking the endothermic pyrolysis of the ligand.

Sample Mass: 5-10 mg.

o Why: Large masses cause thermal gradients; small masses reduce signal-to-noise ratio.

Heating Program:
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o Equilibrate at

o Ramp

to

» Validation Check: The derivative weight loss curve (DTG) must show a clean return to
baseline between the dehydration event (

) and decomposition onset (

). If the baseline drifts, the sample was not fully dry or the purge gas is contaminated.

Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Measure Enthalpy of Dehydration (

).[5]

» Pan Configuration:Pinhole Aluminum Pan (Hermetically sealed lid with a laser-drilled hole).

o Why: An open pan allows water to escape too fast, broadening the peak. A sealed pan
suppresses dehydration until the pan bursts. A pinhole creates a "self-generated
atmosphere,” sharpening the resolution of the dehydration steps.

 Calibration: Indium standard (Melting Point

).

o Calculation: Integrate the area under the dehydration endotherm (J/g). Compare this to the
theoretical bond energy of lattice water.

Visualization: Analytical Workflow
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Caption: Integrated workflow for thermal characterization of Magnesium Lactate.

Implications for Drug Development

Understanding these thermal properties is vital for formulation scientists:
o Wet Granulation: Drying temperatures must be kept

to prevent partial dehydration. Loss of crystal water can change the dissolution rate and
bioavailability.

» Tablet Compression: The loss of water (dehydration) can lead to "capping” or lamination if
the tablet press generates excessive frictional heat (

locally).

o Packaging: The trihydrate is stable, but if converted to the anhydrous form during
processing, it becomes hygroscopic, requiring high-barrier packaging to prevent re-hydration
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and physical instability (caking).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Thermal Stability and Decomposition
Kinetics of Magnesium 2-Hydroxypropanoate Trihydrate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1145714/docs#technical-guide-thermal-
stability-and-decomposition-kinetics-of-magnesium-2-hydroxypropanoate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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